Cas no 2138038-29-4 (2-fluoro-1-methoxy-4-(pentafluoroethyl)benzene)

• Product Name: 2-fluoro-1-methoxy-4-(pentafluoroethyl)benzene
• CAS No: 2138038-29-4
• MF: C₉H₆F₆O
• MW: 244.133763790131
• CID: 6535390
• PubChem ID: 165963721
• Update Time: 2025-07-23

2-fluoro-1-methoxy-4-(pentafluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-methoxy-4-(pentafluoroethyl)benzene
• EN300-1198019
• 2138038-29-4

• Inchi： 1S/C9H6F6O/c1-16-7-3-2-5(4-6(7)10)8(11,12)9(13,14)15/h2-4H,1H3
• InChI Key： LIMNOGNVTYVPNK-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(=C(C=1)F)OC)F

Computed Properties

• Exact Mass: 244.03228378g/mol
• Monoisotopic Mass: 244.03228378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-fluoro-1-methoxy-4-(pentafluoroethyl)benzene

Introduction to 2-fluoro-1-methoxy-4-(pentafluoroethyl)benzene (CAS No. 2138038-29-4)

2-fluoro-1-methoxy-4-(pentafluoroethyl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 2138038-29-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of aromatic hydrocarbons substituted with fluorine and methoxy groups, which are known for their ability to enhance the metabolic stability and binding affinity of molecules in drug design.

The structural features of 2-fluoro-1-methoxy-4-(pentafluoroethyl)benzene make it a promising candidate for various applications, particularly in the development of novel therapeutic agents. The presence of both fluoro and pentafluoroethyl groups introduces unique electronic and steric properties, which can be exploited to modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates. Specifically, the fluoro substituent is widely recognized for its ability to improve lipophilicity, metabolic stability, and binding interactions with biological targets, while the pentafluoroethyl group adds additional steric bulk and electron-withdrawing effects.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their versatile applications in medicinal chemistry. Studies have demonstrated that the introduction of fluorine atoms into aromatic rings can significantly alter the physicochemical properties of molecules, leading to improved drug-like characteristics. For instance, fluorine substitution can enhance the resistance of drugs to metabolic degradation by enzymes such as cytochrome P450 oxidases, thereby extending their half-life in vivo.

The synthesis of 2-fluoro-1-methoxy-4-(pentafluoroethyl)benzene involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired fluorinated aromatic core. The use of high-purity reagents and rigorous purification techniques is essential to ensure the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of 2-fluoro-1-methoxy-4-(pentafluoroethyl)benzene is its potential as a building block for more complex drug molecules. Researchers have leveraged its structural framework to develop novel inhibitors targeting various biological pathways. For example, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer metabolism. The ability to fine-tune the electronic properties of the molecule by modifying its substituents allows for the creation of highly specific and potent therapeutic agents.

The role of computational chemistry in designing and optimizing fluorinated aromatic compounds cannot be overstated. Molecular modeling techniques, such as density functional theory (DFT) calculations, have been instrumental in predicting the binding affinities and metabolic stability of drug candidates. By simulating interactions between 2-fluoro-1-methoxy-4-(pentafluoroethyl)benzene derivatives and biological targets, researchers can identify promising lead structures before conducting expensive experimental trials.

Recent advancements in fluorinated pharmaceuticals have also highlighted the importance of green chemistry principles in their synthesis. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. For instance, catalytic processes that employ recyclable ligands or solvent-free reactions are being explored as alternatives to traditional methods.

The pharmacological profile of 2-fluoro-1-methoxy-4-(pentafluoroethyl)benzene continues to be an area of active investigation. Preclinical studies have revealed intriguing insights into its potential therapeutic effects across multiple disease indications. Its ability to modulate receptor activity and enzyme function makes it a valuable scaffold for designing next-generation therapeutics. Moreover, its structural similarity to known bioactive compounds suggests that it may exhibit synergistic effects when combined with other drugs.

As our understanding of fluorinated organic chemistry evolves, so does the scope of applications for compounds like 2-fluoro-1-methoxy-4-(pentafluoroethyl)benzene. Emerging fields such as materials science and nanotechnology are also exploring its potential use in developing advanced materials with unique electronic properties. The combination of its chemical versatility and functional adaptability positions this compound as a cornerstone in modern chemical research.

In conclusion, 2-fluoro-1-methoxy-4-(pentafluoroethyl)benzene (CAS No. 2138038-29-4) represents a significant advancement in fluorinated aromatic chemistry with far-reaching implications for drug discovery and material science. Its unique structural features offer unparalleled opportunities for innovation, making it a cornerstone in the development of next-generation therapeutics and functional materials.